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Compound of Interest

Compound Name: 4-Amino-2-methyl-6-nitrophenol

CAS No.: 13478-91-6

Cat. No.: B576897

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Isomeric Landscape of
Amino-methyl-nitrophenols
The precise nomenclature of substituted aromatic compounds is critical for unambiguous

scientific communication. The compound of interest, often referred to as 4-Amino-2-methyl-6-
nitrophenol, is more systematically and commonly identified in chemical literature and

databases as 2-Amino-4-methyl-6-nitrophenol. This guide will focus on this specific isomer,

which corresponds to the Chemical Abstracts Service (CAS) number 6265-07-2. It is crucial for

researchers to verify the CAS number to ensure they are working with the correct molecule, as

different isomers can exhibit vastly different chemical and biological properties. This document

provides a comprehensive overview of the molecular characteristics, synthesis, applications,

and analytical methodologies pertinent to 2-Amino-4-methyl-6-nitrophenol, designed to support

professionals in research and development.
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2-Amino-4-methyl-6-nitrophenol is a versatile organic compound whose utility is derived from

its unique arrangement of functional groups on the phenol ring. These groups—amino, methyl,

and nitro—impart specific reactivity and physical characteristics to the molecule.

Molecular Formula and Weight
The fundamental identity of this compound is defined by its elemental composition and mass.

Property Value Source(s)

Molecular Formula C₇H₈N₂O₃ [1][2][3]

Molecular Weight 168.15 g/mol [2][3]

CAS Number 6265-07-2 [1][2][3][4]

IUPAC Name
2-amino-4-methyl-6-

nitrophenol
[1][2]

Synonyms
2-Amino-6-nitro-p-cresol, 4-

Methyl-2-amino-6-nitrophenol
[2][4]

Physicochemical Characteristics
The physical properties of 2-Amino-4-methyl-6-nitrophenol are essential for its handling,

storage, and application in various experimental settings.
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Property Description Source(s)

Appearance
Yellow to orange crystalline or

powdery substance.
[4]

Melting Point
119 °C or 140-142 °C (values

vary between sources).
[4][5]

Solubility

Limited solubility in water;

better solubility in organic

solvents.

[4]

Density 1.421 g/cm³ [5]

Boiling Point 299.1 °C at 760 mmHg [5]

Flash Point 134.7 °C [5]

Synthesis and Chemical Reactivity
The synthesis of 2-Amino-4-methyl-6-nitrophenol typically involves multi-step organic reactions.

A common synthetic route is the aminolysis of methyl p-nitrophenol.[4] The reactivity of this

compound is governed by its functional groups. The amino group can undergo acylation,

alkylation, and diazotization, making it a valuable precursor for more complex molecules. The

nitro group is electron-withdrawing and can be reduced to form the corresponding diamine,

further expanding its synthetic utility.

Workflow for a Generalized Synthesis

Starting Materials Reaction Steps Final Product

p-Cresol Step 1: Nitration
HNO₃/H₂SO₄

4-methyl-2,6-dinitrophenol Step 2: Selective Reduction
e.g., Na₂S or NaHS

2-Amino-4-methyl-6-nitrophenol

Click to download full resolution via product page

Caption: Generalized synthetic pathway for 2-Amino-4-methyl-6-nitrophenol.
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Applications in Research and Industry
The unique chemical structure of 2-Amino-4-methyl-6-nitrophenol makes it a valuable

intermediate in several fields.

Dyes and Pigments: It serves as a crucial intermediate in the synthesis of azo dyes.[3][4]

These dyes are widely used in the textile and printing industries for their vibrant colors and

stability.

Pharmaceuticals: This compound is utilized in the synthesis of various pharmaceutical

agents, including analgesics and anti-inflammatory drugs.[3] Its functional groups provide

reactive sites for building more complex therapeutic molecules.

Analytical Chemistry: It can be employed as a reagent in analytical methods, such as

colorimetric assays for the detection and quantification of metal ions.[3]

Polymer Chemistry: It can act as a stabilizer in polymer formulations, enhancing the thermal

and oxidative stability of plastics.[3]

Analytical Methodologies
Accurate and precise analytical methods are essential for the quality control and study of 2-

Amino-4-methyl-6-nitrophenol and its related compounds. High-Performance Liquid

Chromatography (HPLC) is a commonly used technique.

For the related compound 4-Amino-2-nitrophenol, a reverse-phase HPLC method has been

described with the following conditions:

Column: Primesep 100 stationary phase column.[6]

Mobile Phase: An isocratic mixture of water, acetonitrile (MeCN), and sulfuric acid.[6]

Detection: UV at 275 nm.[6]

While this method is for a related isomer, it provides a solid starting point for developing a

validated analytical procedure for 2-Amino-4-methyl-6-nitrophenol. Method development would

involve optimizing the mobile phase composition, flow rate, and detection wavelength for the

specific compound.
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Experimental Workflow for HPLC Analysis

Sample Preparation
(Dissolution in appropriate solvent)

Injection into HPLC System

Chromatographic Separation
(Reverse-Phase Column)

Mobile Phase Flow

UV-Vis Detection

Data Analysis
(Peak integration, Quantification)

Click to download full resolution via product page

Caption: A typical workflow for the HPLC analysis of nitrophenol compounds.

Safety and Handling
2-Amino-4-methyl-6-nitrophenol may be toxic to the human body.[4] When handling this

compound, it is essential to take appropriate safety precautions:

Avoid inhaling dust or gas.[4]

Use personal protective equipment, including gloves and safety glasses.
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In case of accidental inhalation or contact with skin or eyes, rinse immediately with plenty of

water and seek medical assistance.[4]

Store in a dry, well-ventilated place.[4]

Dispose of waste in accordance with relevant regulations.[4]

For the related compound 4-Amino-2-nitrophenol, there is evidence of carcinogenicity, and it

may cause irritation of the skin, eyes, and respiratory tract.[7][8] Given the structural

similarities, a cautious approach to handling 2-Amino-4-methyl-6-nitrophenol is warranted.

Conclusion
2-Amino-4-methyl-6-nitrophenol is a significant chemical intermediate with diverse applications,

particularly in the synthesis of dyes and pharmaceuticals. A thorough understanding of its

properties, synthesis, and safe handling procedures is paramount for researchers and

professionals in the chemical and pharmaceutical industries. The isomeric nature of this

compound necessitates careful attention to its nomenclature and CAS number to ensure the

correct substance is being used in any application.
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Email: info@benchchem.com or Request Quote Online.
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amino-4-methyl-6-nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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